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Compound of Interest

Compound Name: Mesosulfuron

Cat. No.: B3052292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of the herbicide

mesosulfuron-methyl in various organic solvents. The information is compiled to assist

researchers, chemists, and formulation scientists in understanding its physicochemical

properties for application in research, development, and formulation. This document presents

quantitative solubility data, detailed experimental protocols for solubility determination, and

visualizations of its mode of action and experimental workflows.

Quantitative Solubility Data
The solubility of mesosulfuron-methyl in a range of organic solvents at 20°C has been

determined and is summarized in the table below. This data is crucial for selecting appropriate

solvents for analytical standards, formulation development, and toxicological studies.
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Organic Solvent Solubility (g/L) at 20°C

Acetone 13.66[1][2][3][4]

Acetonitrile 8.37[1]

Methylene Chloride 3.79 - 3.8[1][2][3][4]

Ethyl Acetate 2.0 - 2.03[1][2][3][4]

Toluene 0.013[1][2][3][4]

Isopropanol 0.096[1]

n-Hexane < 0.00023[1][3][4]

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)
Mesosulfuron-methyl belongs to the sulfonylurea class of herbicides.[1] Its primary mode of

action is the inhibition of the enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS).[2][5][6] This enzyme is critical for the biosynthesis of the

branched-chain amino acids: valine, leucine, and isoleucine.[5][6] These amino acids are

essential for protein synthesis and, consequently, plant growth. By blocking ALS,

mesosulfuron-methyl effectively halts the production of these vital amino acids, leading to the

cessation of cell division and eventual death of susceptible plants.[5][7] This pathway is present

in plants and microorganisms but not in animals, which accounts for the selective herbicidal

activity and low mammalian toxicity.[7][8]
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1. Preparation
Add excess solute to a known

volume of solvent in a sealed vial.

2. Equilibration
Agitate at a constant temperature

(e.g., 24-48 hours).

3. Phase Separation
Allow to settle and then centrifuge

to separate solid from liquid.

4. Sampling & Filtration
Withdraw supernatant and filter

through a 0.22 µm filter.

5. Dilution & Analysis
Accurately dilute the filtrate and
analyze using HPLC or similar.

6. Quantification
Calculate concentration using a

calibration curve to determine solubility.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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